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Compound of Interest

Compound Name: BMS-707035

Cat. No.: B606244 Get Quote

Essential guidelines for the safe handling and disposal of the investigational HIV-1 integrase

inhibitor, BMS-707035, to ensure laboratory safety and environmental compliance.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

document provides a comprehensive, step-by-step guide to the safe disposal of BMS-707035,

a potent, specific, and reversible HIV-1 integrase inhibitor. In the absence of a specific Safety

Data Sheet (SDS) with detailed disposal instructions, a conservative approach is warranted,

treating BMS-707035 as a potentially hazardous chemical waste due to its biological activity.

Key Chemical Properties and Hazard Assessment
A summary of the relevant chemical and physical properties of BMS-707035 is provided below.

While not classified as overtly cytotoxic in some studies, its potent enzymatic inhibition

necessitates handling as a hazardous substance.[1]
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Property Value

Chemical Name

N-[(4-fluorophenyl)methyl]-1,6-dihydro-5-

hydroxy-1-methyl-6-oxo-2-(tetrahydro-1,1-

dioxido-2H-1,2-thiazin-2-yl)-4-

pyrimidinecarboxamide[2]

Molecular Formula C17H19FN4O5S[3][4]

Molecular Weight 410.4 g/mol [3]

Appearance Solid powder[2]

Solubility Slightly soluble in DMSO[2]

Hazard Classification
Potentially Hazardous Chemical Waste (due to

biological activity)

Step-by-Step Disposal Procedures
The following procedures are recommended for the disposal of solid BMS-707035 and

solutions of BMS-707035 in dimethyl sulfoxide (DMSO).

Personal Protective Equipment (PPE)
Before handling BMS-707035 in any form, ensure the following PPE is worn:

Safety goggles

Lab coat

Chemical-resistant gloves (nitrile or neoprene)

Disposal of Solid BMS-707035
Waste Collection:

Place all solid waste contaminated with BMS-707035, including unused compound,

contaminated personal protective equipment (gloves, etc.), and weighing papers, into a

dedicated, clearly labeled hazardous waste container.
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The container should be made of a compatible material (e.g., high-density polyethylene)

and have a secure, leak-proof lid.

Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "BMS-707035,"

and the approximate quantity.

Include the date of waste generation.

Storage:

Store the sealed waste container in a designated satellite accumulation area away from

incompatible materials.

Disposal:

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor.

Disposal of BMS-707035 in DMSO Solutions
Solutions of BMS-707035 in DMSO require careful handling due to the properties of the

solvent.

Waste Segregation:

Collect all liquid waste containing BMS-707035 and DMSO in a dedicated, leak-proof, and

chemically compatible container. Do not mix with other solvent waste streams unless

approved by your institution's EHS department.

Labeling:

Clearly label the container with "Hazardous Waste," the names of all constituents ("BMS-
707035" and "Dimethyl Sulfoxide"), and their approximate concentrations.

Include the date of waste generation.
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Storage:

Store the sealed liquid waste container in a designated satellite accumulation area, within

secondary containment (e.g., a chemical-resistant tray) to prevent spills.

Disposal:

Contact your institution's EHS department for collection and disposal. Do not pour DMSO

solutions down the drain.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and handling process for the proper

disposal of BMS-707035 waste.
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BMS-707035 Disposal Workflow

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of BMS-707035, fostering a secure research

environment. Always consult your institution's specific chemical hygiene plan and waste

disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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